Cas no 1017789-12-6 (3-Amino-5-chloro-2-cyanothiophene)

3-Amino-5-chloro-2-cyanothiophene structure
1017789-12-6 structure
Product Name:3-Amino-5-chloro-2-cyanothiophene
CAS No:1017789-12-6
MF:C5H3ClN2S
MW:158.608718156815
CID:2625831
Update Time:2023-08-07

3-Amino-5-chloro-2-cyanothiophene Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-5-chloro-2-cyanothiophene
    • 3-amino-5-chlorothiophene-2-carbonitrile
    • Inchi: 1S/C5H3ClN2S/c6-5-1-3(8)4(2-7)9-5/h1H,8H2
    • InChI Key: PKSKOQNCWLCEIU-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=C(C#N)S1)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 152
  • Topological Polar Surface Area: 78
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